Cas no 32480-00-5 (Nitromethane-13C)
Nitromethane-13C structure
Product Name:Nitromethane-13C
CAS No:32480-00-5
MF:CH3NO2
MW:62.0326750278473
CID:293648
PubChem ID:11029755
Update Time:2025-04-19
Nitromethane-13C Chemical and Physical Properties
Names and Identifiers
-
- Methane-13C, nitro-(6CI,9CI)
- (13)C-nitromethane
- [13C]nitromethane
- 292141_ALDRICH
- I14-45386
- nitro[13C]methane
- nitromethane-(13)C
- nitromethane-13C
- Nitromethane-13C, 99 atom % 13C
- DTXSID60452405
- AKOS015913373
- 32480-00-5
- nitro(113C)methane
- Nitromethane-13C
-
- Inchi: 1S/CH3NO2/c1-2(3)4/h1H3/i1+1
- InChI Key: LYGJENNIWJXYER-OUBTZVSYSA-N
- SMILES: [O-][N+]([13CH3])=O
Computed Properties
- Exact Mass: 62.019733174g/mol
- Monoisotopic Mass: 62.019733174g/mol
- Isotope Atom Count: 1
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 4
- Rotatable Bond Count: 0
- Complexity: 27.5
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 0.1
- Topological Polar Surface Area: 45.8Ų
Experimental Properties
- Color/Form: Not determined
- Density: 1.145 g/mL at 25 °C
- Melting Point: -29 °C(lit.)
- Boiling Point: 101 °C(lit.)
- Flash Point: 95 °F
- Solubility: Not determined
Nitromethane-13C Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | N496565-10mg |
Nitromethane-13C |
32480-00-5 | 10mg |
45.00 | 2021-07-23 | ||
| TRC | N496565-50mg |
Nitromethane-13C |
32480-00-5 | 50mg |
130.00 | 2021-07-23 | ||
| TRC | N496565-100mg |
Nitromethane-13C |
32480-00-5 | 100mg |
200.00 | 2021-07-23 | ||
| TRC | N496565-250mg |
Nitromethane-13C |
32480-00-5 | 250mg |
400.00 | 2021-07-23 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA02575-1g |
Methane-13C, nitro-(6CI,9CI) |
32480-00-5 | 99% (CP) | 1g |
¥12438.0 | 2024-07-19 |
Nitromethane-13C Related Literature
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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